Cas no 1228182-63-5 (3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate)

• Product Name: 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate
• CAS No: 1228182-63-5
• MF: C₁₄H₁₂ClNO₃
• MW: 277.702982902527
• MDL: MFCD16622765
• CID: 4579286
• Update Time: 2025-09-27

3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate
• 3-Amino-5-chloro-2-methoxyphenyl benzoate

• MDL： MFCD16622765
• Inchi： 1S/C14H12ClNO3/c1-18-13-11(16)7-10(15)8-12(13)19-14(17)9-5-3-2-4-6-9/h2-8H,16H2,1H3
• InChI Key： NWNYABASHUUMHW-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C2=CC=CC=C2)=CC(Cl)=CC(N)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate

Comprehensive Overview of 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate (CAS No. 1228182-63-5)

3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate (CAS No. 1228182-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced intermediates. Its amino, chloro, and methoxy functional groups contribute to its reactivity and versatility, making it a valuable building block in modern chemistry.

The molecular formula of 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate reflects its complex yet well-defined structure. Researchers often explore its potential in drug discovery, particularly in the development of novel therapeutic agents. The presence of the benzenecarboxylate moiety enhances its stability, while the chloro and methoxy substituents influence its electronic properties, making it suitable for targeted applications.

One of the most frequently asked questions about 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Its stability at room temperature makes it a reliable candidate for long-term storage and transportation.

In recent years, the demand for 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate has surged due to its applications in agrochemical formulations. Its role as an intermediate in the synthesis of crop protection agents has been widely documented. The compound's ability to act as a precursor for herbicides and fungicides aligns with the growing need for sustainable agricultural solutions, a topic of high relevance in today's environmentally conscious market.

Another area of interest is the compound's potential in material science. The benzenecarboxylate group, combined with its other functional groups, allows for the development of advanced polymers and coatings. Researchers are investigating its use in creating materials with enhanced durability and resistance to environmental stressors, addressing key challenges in industries such as automotive and construction.

The synthesis of 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate involves multi-step organic reactions, often starting from readily available precursors. Optimizing these synthetic routes is a common focus in academic and industrial research, as it directly impacts the compound's cost-effectiveness and scalability. Recent advancements in catalytic methods have improved yields and reduced waste, contributing to greener chemistry practices.

From a regulatory perspective, 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate is subject to standard safety and handling protocols. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended when working with this compound. Its environmental impact is also under scrutiny, with ongoing studies aimed at assessing its biodegradability and ecotoxicity.

Market trends indicate a steady growth in the availability of 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate, driven by its expanding applications. Suppliers are increasingly offering high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical industries. Custom synthesis services are also becoming more prevalent, catering to the specific needs of research and development teams.

In conclusion, 3-Amino-5-chloro-2-methoxyphenyl-benzenecarboxylate (CAS No. 1228182-63-5) stands out as a versatile and valuable compound in modern chemistry. Its applications span multiple industries, from pharmaceuticals to agriculture and material science. As research continues to uncover new uses and optimize synthetic methods, this compound is poised to remain a key player in the field of specialty chemicals. For researchers and industry professionals, understanding its properties and potential is essential for leveraging its full capabilities.